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Compound of Interest

Compound Name: Iron(ll) chloride dihydrate
CAS No.: 1639-77-2
Cat. No.: B1181177
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and handling of
Iron(ll) chloride dihydrate solutions for research and development applications. Adherence to
these protocols is crucial for ensuring the accuracy, reproducibility, and safety of experimental
outcomes.

Compound Properties

Iron(ll) chloride dihydrate (FeClz:2H20) is a pale green, crystalline solid.[1] It is a valuable
source of ferrous iron (Fe2*) in a variety of chemical and biological applications. A summary of
its key quantitative properties is presented in Table 1.

Table 1: Properties of Iron(ll) Chloride Dihydrate
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Property Value

Molecular Formula FeCl2:2H20

Molecular Weight 162.78 g/mol [2][3]

Appearance Pale green to greenish solid[1][4][5]
Density 2.39 g/cm3[1][4][5][6]

Melting Point 120 °C (decomposes)[1][3][4][5][6]
Solubility in Water Highly soluble[4][5]

Safety Precautions

Iron(ll) chloride dihydrate and its solutions can be hazardous. Always consult the Safety Data
Sheet (SDS) before use.[7][8][9][10][11]

» Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.[7][8][11] Avoid inhalation of dust.[7][11]

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[6][10][12] The
compound is hygroscopic and air-sensitive.[7][10][12]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15
minutes and seek medical attention.[8][9][10] If swallowed, rinse mouth with water and seek
medical attention.[8][10]

Experimental Protocol: Preparation of a 1 M Iron(ll)
Chloride Dihydrate Stock Solution

This protocol details the preparation of a 1 M aqueous stock solution. A key challenge in
preparing and storing Iron(ll) chloride solutions is the rapid oxidation of Fe2* to Fe3* by
atmospheric oxygen, which can be visually observed as a color change from pale green to
brownish-yellow.[13][14] This protocol is designed to minimize this oxidation.

Materials:
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« Iron(ll) chloride dihydrate (FeCl>-:2H20)

o Deoxygenated, deionized water (e.g., boiled and cooled under an inert gas stream, or
purged with nitrogen or argon for at least 30 minutes)

e Concentrated hydrochloric acid (HCI)

e Volumetric flask

o Magnetic stirrer and stir bar

e Spatula and weighing boat

e Graduated cylinder

 Inert gas source (e.g., nitrogen or argon) with tubing
Procedure:

o Calculate the required mass of Iron(ll) chloride dihydrate. For a 1 M solution, you will need
162.78 g per liter. Adjust the mass based on your desired final volume.

» Prepare the deoxygenated solvent. To a volumetric flask of the desired final volume, add
approximately 80% of the final volume of deoxygenated, deionized water.

 Acidify the solvent. To inhibit the hydrolysis and subsequent oxidation of Fe2*, add a small
amount of concentrated hydrochloric acid to the water to bring the pH to approximately 2-3. A
typical starting point is 1-2 mL of concentrated HCI per liter of solution.

o Weigh the Iron(ll) chloride dihydrate. In a weighing boat, accurately weigh the calculated
mass of FeClz-2H20. Perform this step relatively quickly to minimize exposure to air.

» Dissolve the salt. While gently stirring the acidified, deoxygenated water with a magnetic
stirrer, slowly add the weighed Iron(ll) chloride dihydrate to the volumetric flask.

e Maintain an inert atmosphere. Throughout the dissolution process, it is recommended to
gently blanket the surface of the solution with an inert gas like nitrogen or argon to minimize
contact with oxygen.
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e Bring to final volume. Once the salt is completely dissolved, carefully add deoxygenated,
deionized water to the volumetric flask until the meniscus reaches the calibration mark.

e Mix thoroughly. Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage. Store the solution in a tightly sealed container, preferably with an inert gas
headspace, in a cool, dark place. For long-term storage, refrigeration is recommended. Due
to the inherent instability, it is best to prepare fresh solutions for critical applications.[13]

Visualization of Experimental Workflow and

Chemical Principles
Solution Preparation Workflow

The following diagram outlines the key steps in the preparation of a stable Iron(ll) chloride
dihydrate solution.

Calculate Mass of
FeCl2.-2H20

:

Weigh FeCl2-2H20

Prepare Deoxygenated
and Acidified Water

Dissolve Salt Under

Inert Atmosphere

Bring to Final Volume with
Deoxygenated Water

Store in a Sealed Container

Under Inert Gas

Figure 1: Workflow for Preparing Iron(ll) Chloride Dihydrate Solution
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Caption: Workflow for Preparing Iron(ll) Chloride Dihydrate Solution

Iron Chloride Redox Chemistry

The stability of Iron(ll) chloride solutions is governed by the equilibrium between the ferrous
(Fe?*) and ferric (Fe®*) states. The following diagram illustrates this relationship and the factors
that promote oxidation.

Oxygen (0O2)
(from air)

Water (H20) Low pH
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Iron(ll) Chloride
(FeCI2)
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Reduction

Oxidation e.g., with iron metal)

Iron(lll) Chloride
(FeClI3)
Yellow/Brown Solution

Figure 2: Oxidation-Reduction of Iron Chloride
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Caption: Oxidation-Reduction of Iron Chloride

Applications in Research and Drug Development

Iron(Il) chloride solutions are utilized in various scientific disciplines:
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¢ Synthesis of Iron Complexes: It serves as a precursor for the synthesis of various iron-
containing compounds and coordination complexes.[1][5][15]

« Reducing Agent: In organic synthesis, ferrous chloride can act as a reducing agent.[15][16]

» Wastewater Treatment: It is used as a flocculating agent, particularly for the removal of
chromate.[5][15]

e Precursor for Magnetic Nanopatrticles: Iron(ll) chloride is a common starting material for the
synthesis of iron oxide nanoparticles, which have applications in drug delivery and medical
imaging.[1]

« Pharmaceutical Preparations: It is used in some pharmaceutical formulations as a source of
iron.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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